Cas no 343375-82-6 (3-((4-Methylbenzyl)oxy)thiophene-2-carbohydrazide)

• Product Name: 3-((4-Methylbenzyl)oxy)thiophene-2-carbohydrazide
• CAS No: 343375-82-6
• MF: C₁₃H₁₄N₂O₂S
• MW: 262.327461719513
• MDL: MFCD00215167
• CID: 3143083
• PubChem ID: 2764220
• Update Time: 2025-11-02

3-((4-Methylbenzyl)oxy)thiophene-2-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 3-((4-Methylbenzyl)oxy)thiophene-2-carbohydrazide
• CHEMBL1470591
• SMR000333827
• Oprea1_810416
• 3-[(4-methylphenyl)methoxy]thiophene-2-carbohydrazide
• CS-0451438
• SB86347
• 3-[(4-methylbenzyl)oxy]-2-thiophenecarbohydrazide
• AKOS005071049
• MFCD00215167
• HMS2634M16
• 7D-015
• 343375-82-6
• SCHEMBL8235410
• MLS000692155
• HMS3360P13
• 3-[(4-Methylbenzyl)oxy]-2-thiophene carbohydrazide

• MDL： MFCD00215167
• Inchi： 1S/C13H14N2O2S/c1-9-2-4-10(5-3-9)8-17-11-6-7-18-12(11)13(16)15-14/h2-7H,8,14H2,1H3,(H,15,16)
• InChI Key： BAEINFNZLWOIJX-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(NN)=O)OCC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 262.07759887g/mol
• Monoisotopic Mass: 262.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 92.6Ų

Experimental Properties

• Melting Point: 134-136°C

3-((4-Methylbenzyl)oxy)thiophene-2-carbohydrazide Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on 3-((4-Methylbenzyl)oxy)thiophene-2-carbohydrazide

Recent Advances in the Study of 3-((4-Methylbenzyl)oxy)thiophene-2-carbohydrazide (CAS: 343375-82-6)

3-((4-Methylbenzyl)oxy)thiophene-2-carbohydrazide (CAS: 343375-82-6) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This heterocyclic carbohydrazide derivative has shown promising potential in various therapeutic applications, particularly in the development of novel antimicrobial and anticancer agents. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its structure-activity relationships (SAR) to enhance its pharmacological properties.

One of the key findings in recent research is the compound's ability to inhibit specific enzymes involved in bacterial cell wall synthesis. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 3-((4-Methylbenzyl)oxy)thiophene-2-carbohydrazide exhibits potent activity against methicillin-resistant Staphylococcus aureus (MRSA) by targeting the penicillin-binding protein 2a (PBP2a). The study utilized molecular docking and in vitro assays to confirm the compound's binding affinity and inhibitory effects, suggesting its potential as a lead compound for developing new antibiotics.

In addition to its antimicrobial properties, recent investigations have explored the anticancer potential of 3-((4-Methylbenzyl)oxy)thiophene-2-carbohydrazide. A 2024 preprint in Bioorganic & Medicinal Chemistry Letters reported that the compound induces apoptosis in human breast cancer cells (MCF-7) through the activation of the intrinsic mitochondrial pathway. The study highlighted the compound's ability to modulate key apoptotic markers, including caspase-3 and Bcl-2, providing a mechanistic basis for its cytotoxic effects. These findings underscore the compound's dual therapeutic potential, warranting further preclinical evaluation.

The synthetic accessibility of 3-((4-Methylbenzyl)oxy)thiophene-2-carbohydrazide has also been a focus of recent research. A 2023 paper in Tetrahedron Letters described an optimized one-pot synthesis route that improves yield and reduces reaction time. The method involves the condensation of 3-hydroxythiophene-2-carboxylic acid with 4-methylbenzyl chloride, followed by hydrazide formation. This advancement is expected to facilitate large-scale production and further pharmacological studies of the compound.

Despite these promising developments, challenges remain in the clinical translation of 3-((4-Methylbenzyl)oxy)thiophene-2-carbohydrazide. Recent pharmacokinetic studies have identified issues related to its oral bioavailability and metabolic stability. A 2024 study in Drug Metabolism and Disposition reported that the compound undergoes rapid glucuronidation in the liver, limiting its systemic exposure. Researchers are now exploring prodrug strategies and structural modifications to address these limitations and improve its drug-like properties.

In conclusion, 3-((4-Methylbenzyl)oxy)thiophene-2-carbohydrazide (CAS: 343375-82-6) represents a versatile scaffold with significant therapeutic potential. Recent studies have advanced our understanding of its biological activities, synthetic routes, and pharmacological challenges. Future research should focus on optimizing its pharmacokinetic profile and evaluating its efficacy in in vivo models to accelerate its development as a potential therapeutic agent.